Cas no 2764818-23-5 (ALOX15-IN-2)

• Product Name: ALOX15-IN-2
• CAS No: 2764818-23-5
• MF: C₂₃H₂₉N₃O₄S
• MW: 443.559064626694
• CID: 5518616
• PubChem ID: 163322030
• Update Time: 2025-10-31

ALOX15-IN-2 Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[[3-(1H-indol-2-yl)phenyl]amino]sulfonyl]-, octyl ester
• ALOX15-IN-2
• HY-143791
• MS-27992
• 2764818-23-5
• CS-0375217
• octyl N-[[3-(1H-indol-2-yl)phenyl]sulfamoyl]carbamate
• CHEMBL5080282
• BDBM50584667

• Inchi： 1S/C23H29N3O4S/c1-2-3-4-5-6-9-15-30-23(27)26-31(28,29)25-20-13-10-12-18(16-20)22-17-19-11-7-8-14-21(19)24-22/h7-8,10-14,16-17,24-25H,2-6,9,15H2,1H3,(H,26,27)
• InChI Key： LKGGPLHYSWLQPL-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)NS(NC1=CC=CC(C2=CC3=C(N2)C=CC=C3)=C1)(=O)=O

Computed Properties

• Exact Mass: 443.18787759g/mol
• Monoisotopic Mass: 443.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 109Ų

Additional information on ALOX15-IN-2

Exploring ALOX15-IN-2 (CAS No. 2764818-23-5): A Potent Inhibitor in Inflammation and Disease Research

In the rapidly evolving field of biomedical research, ALOX15-IN-2 (CAS No. 2764818-23-5) has emerged as a compound of significant interest due to its role as a selective ALOX15 inhibitor. The enzyme arachidonate 15-lipoxygenase (ALOX15) is a key player in inflammatory pathways, making ALOX15-IN-2 a promising candidate for studying conditions like chronic inflammation, metabolic disorders, and even certain cancers. Researchers are increasingly focusing on this compound to uncover its therapeutic potential, aligning with the growing demand for targeted anti-inflammatory agents.

The molecular structure of ALOX15-IN-2 (CAS No. 2764818-23-5) is optimized for high binding affinity to ALOX15, which distinguishes it from broader-spectrum inhibitors. This specificity reduces off-target effects, a critical advantage in drug development. Recent studies highlight its efficacy in modulating lipid peroxidation and downstream signaling pathways, which are often dysregulated in diseases such as atherosclerosis and neurodegenerative disorders. As the scientific community prioritizes precision medicine, ALOX15-IN-2 stands out as a tool for unraveling complex biochemical mechanisms.

One of the most searched questions in this domain is: "How does ALOX15-IN-2 compare to other lipoxygenase inhibitors?" Comparative analyses reveal that ALOX15-IN-2 offers superior selectivity, minimizing interference with related enzymes like ALOX5 or ALOX12. This attribute is particularly valuable in research settings where pathway specificity is paramount. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, are under active investigation, with preliminary data suggesting favorable profiles for in vivo applications.

The rise of AI-driven drug discovery has further amplified interest in compounds like ALOX15-IN-2. Computational models predict its interactions with ALOX15 with high accuracy, accelerating hypothesis generation and experimental design. Such advancements align with trends in high-throughput screening and structure-activity relationship (SAR) studies, where ALOX15-IN-2 serves as a reference molecule for optimizing next-generation inhibitors.

Another hot topic is the compound's potential role in immune modulation. Given the interplay between ALOX15 and immune cell function, researchers are exploring whether ALOX15-IN-2 could influence macrophage polarization or T-cell responses. These investigations are timely, as immunotherapy continues to dominate oncology and autoimmune disease research. Early findings suggest that ALOX15-IN-2 may indirectly affect cytokine production, opening avenues for combinatorial therapies.

From a technical standpoint, ALOX15-IN-2 (CAS No. 2764818-23-5) is typically characterized using HPLC, mass spectrometry, and NMR to ensure purity and structural integrity. These quality control measures are essential for reproducibility, a cornerstone of modern research. Suppliers often provide detailed certificates of analysis (CoA), addressing another frequently searched query: "How to verify the purity of ALOX15-IN-2?"

In summary, ALOX15-IN-2 represents a cutting-edge tool for dissecting lipid-mediated signaling and inflammation. Its specificity, coupled with emerging applications in AI-aided drug design and immunology, positions it at the forefront of translational research. As the scientific landscape shifts toward personalized medicine, compounds like ALOX15-IN-2 will undoubtedly play pivotal roles in bridging bench-to-bedside gaps.